![molecular formula C12H16Cl2N2O B4878382 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide](/img/structure/B4878382.png)
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide
Overview
Description
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide, also known as DAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DAB is a benzamide derivative that has been synthesized through various methods and has been found to have interesting biochemical and physiological effects. In
Mechanism of Action
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide's mechanism of action involves its interaction with the catalytic domain of PKC. 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide binds to the active site of PKC and prevents the phosphorylation of substrate proteins. This results in the inhibition of PKC activity, which in turn affects downstream signaling pathways.
Biochemical and Physiological Effects:
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide has been found to have interesting biochemical and physiological effects. In addition to its selective inhibition of PKC, 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide has been shown to affect the activity of other signaling molecules, including mitogen-activated protein kinases (MAPKs) and phosphatidylinositol 3-kinase (PI3K). 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide has also been found to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide's selective inhibition of PKC makes it a valuable tool for studying the role of PKC in various physiological processes. However, 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide's effects on other signaling molecules may complicate the interpretation of results. Additionally, the use of 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide in vivo may be limited by its poor solubility and potential toxicity.
Future Directions
There are several future directions for research on 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide. One area of interest is the development of more selective PKC inhibitors based on the structure of 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide. Another area of interest is the investigation of 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide's potential therapeutic applications, particularly in the treatment of anxiety and depression. Finally, further research is needed to fully understand the effects of 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide on other signaling molecules and its potential impact on physiological processes.
Scientific Research Applications
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide has been shown to selectively inhibit the activity of protein kinase C (PKC) in vitro and in vivo. PKC is an important signaling molecule that plays a role in various physiological processes, including synaptic plasticity and memory formation. 2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide's ability to selectively inhibit PKC makes it a valuable tool for studying the role of PKC in these processes.
properties
IUPAC Name |
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16Cl2N2O/c1-16(2)7-3-6-15-12(17)10-8-9(13)4-5-11(10)14/h4-5,8H,3,6-7H2,1-2H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUSUDSAWROBTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)C1=C(C=CC(=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dichloro-N-[3-(dimethylamino)propyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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